2-benzyl-8-[2-(methylthio)benzoyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-benzyl-8-(2-methylsulfanylbenzoyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H26N2O2S/c1-28-20-10-6-5-9-19(20)22(27)24-13-11-23(12-14-24)15-21(26)25(17-23)16-18-7-3-2-4-8-18/h2-10H,11-17H2,1H3
• InChI Key: OOZLLGVTDDEVLH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N2CCC3(CC2)CC(=O)N(C3)CC4=CC=CC=C4
• Molecular Formula: C23H26N2O2S
• Molecular Weight: 394.5 g/mol

Description

The synthesis and study of diazaspirodecanone derivatives have been a subject of interest due to their potential pharmacological activities, including antihypertensive, anxiolytic, and muscarinic agonist effects. These compounds feature a spirocyclic structure that is believed to contribute to their biological activity through interactions with various receptors.

Synthesis Analysis

Spirocyclic compounds, including 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, have been synthesized through various methods, such as Michael addition reactions followed by cyclization processes. These synthetic routes allow for the introduction of diverse substituents, which can influence the compounds' pharmacological properties (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structure of these compounds often features a spiro linkage between a cyclohexane or cyclopentane ring and a lactam or imidazolidinone ring. This unique structural motif is responsible for the distinct chemical and biological properties of the compounds. X-ray crystallography has been utilized to elucidate the precise molecular structures of various derivatives (Wang et al., 2011).